1-(3-(2-Fluoropyridin-3-yl)piperidin-1-yl)ethanone

• Molecular Formula: C12H15FN2O
• Molecular Weight: 222.26 g/mol
• IUPAC Name: 1-[3-(2-fluoropyridin-3-yl)piperidin-1-yl]ethanone
• InChI: InChI=1S/C12H15FN2O/c1-9(16)15-7-3-4-10(8-15)11-5-2-6-14-12(11)13/h2,5-6,10H,3-4,7-8H2,1H3
• InChI Key: RNKUDFHMGQAZRH-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCCC(C1)C2=C(N=CC=C2)F

Description

1-(3-(2-Fluoropyridin-3-yl)piperidin-1-yl)ethanone is a useful research compound. Its molecular formula is C12H15FN2O and its molecular weight is 222.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To an ice cooled solution of 2-fluoro-3-(piperidin-3-yl)pyridine dihydrochloride (612 mg, 2.418 mmol), DCM (20 mL) and triethylamine (2022 μL, 14.51 mmol) was added acetic anhydride (229 μL, 2.418 mmol) dropwise. After 1 hour, the reaction was poured into water and the aqueous mixture back extracted once with DCM (10 mL). The combined organics were washed with 0.5M NaOH and concentrated in vacuo. The crude product was adsorbed onto a plug of silica gel and chromatographed through a Redi-Sep® pre-packed silica gel column (12 g), eluting with 0% to 100% EtOAc in hexane, to provide 1-(3-(2-fluoropyridin-3-yl)piperidin-1-yl)ethanone (100 mg, 0.450 mmol) as a light yellow syrup. [M+1]=223.1.